![molecular formula C21H22FN5O B5561356 N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-(4-fluorophenyl)acetamide](/img/structure/B5561356.png)
N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-(4-fluorophenyl)acetamide
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Description
N-(4-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}phenyl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H22FN5O and its molecular weight is 379.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 379.18083850 g/mol and the complexity rating of the compound is 477. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Pyrimidinones : 1-Alkyl-5-phenyl-4(1H)pyrimidinones are synthesized by condensing β-(dimethylamino)-N-[(dimethylamino)methylene] atropamides with methyl or ethyl amine, demonstrating the compound's role in chemical synthesis (Beck & Gajewski, 1976).
Fluorochrome Development : The compound's derivative, N-(4-(7-Diethylamino-methylcoumarin-3-yl)
phenyl)maleimide (CPM) and its iodoacetamide counterpart show promise as fluorochromes for studying thiols, thanks to their bright blue fluorescence when forming adducts with thiols (Sippel, 1981).
Cancer Research and Histone Deacetylase Inhibition : The compound is also involved in cancer research. For instance, N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) is an isotype-selective histone deacetylase (HDAC) inhibitor, showing potential as an anticancer drug (Zhou et al., 2008).
Synthesis of Pyrimidine Derivatives with Antianaphylactic Activity : Synthesis of pyrimidinone derivatives like 3-Amino-4-methyl-6-phenyl-thieno[2,3-d]pyrimidines demonstrates potential antianaphylactic activities, indicating its use in developing treatments for allergies and related conditions (Wagner, Vieweg & Leistner, 1993).
Development of Chemosensors : The compound's derivatives have been used to develop chemosensors for monitoring zinc concentrations in living cells and aqueous solutions, showing its application in environmental and biological monitoring (Park et al., 2015).
Herbicidal Activity : Derivatives of the compound have been synthesized and shown to have herbicidal activities, particularly against dicotyledonous weeds, suggesting its application in agriculture (Wu et al., 2011).
Radiopharmaceutical Development : The compound has been utilized in the synthesis of radioligands like [18F]PBR111 for imaging the translocator protein (18 kDa) with PET, indicating its use in diagnostic imaging (Dollé et al., 2008).
NF-kappaB and AP-1 Gene Expression Inhibition : The pyrimidine portion of specific compounds related to this chemical has been studied for inhibiting NF-kappaB and AP-1 gene expression, suggesting potential in gene regulation studies (Palanki et al., 2000).
Anticancer Drug Development : Synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide demonstrates its potential as an anticancer drug through in silico modeling targeting the VEGFr receptor (Sharma et al., 2018).
properties
IUPAC Name |
N-[4-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]phenyl]-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN5O/c1-3-23-21-24-14(2)12-19(27-21)25-17-8-10-18(11-9-17)26-20(28)13-15-4-6-16(22)7-5-15/h4-12H,3,13H2,1-2H3,(H,26,28)(H2,23,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBTDEUDADLPBNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=CC(=N1)NC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.